Cas no 2171930-08-6 (4-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid)

• Product Name: 4-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid
• CAS No: 2171930-08-6
• MF: C₂₆H₂₃ClN₂O₅
• MW: 478.924226045609
• CID: 5940316
• PubChem ID: 165515595
• Update Time: 2025-10-28

4-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid
• 2171930-08-6
• EN300-1506180
• 4-chloro-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]benzoic acid

• Inchi： 1S/C26H23ClN2O5/c1-15(24(30)29-23-12-16(27)10-11-21(23)25(31)32)13-28-26(33)34-14-22-19-8-4-2-6-17(19)18-7-3-5-9-20(18)22/h2-12,15,22H,13-14H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： RSSZZATYPSFQSK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)NC(C(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.1295495g/mol
• Monoisotopic Mass: 478.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid

Recent Advances in the Study of 4-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid (CAS: 2171930-08-6)

The compound 4-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid (CAS: 2171930-08-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and bioactive compounds. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the chloro-substituted benzoic acid moiety makes it particularly valuable in solid-phase peptide synthesis (SPPS) and drug discovery efforts.

Recent studies have focused on optimizing the synthetic pathways for this compound to enhance yield and purity, which are crucial for its application in high-throughput screening and combinatorial chemistry. A 2023 publication in the Journal of Medicinal Chemistry detailed an improved synthetic route that reduces side reactions and improves scalability, making it more feasible for industrial-scale production. The study highlighted the compound's role in the development of novel protease inhibitors, which are being explored for their potential in treating viral infections and cancer.

In addition to its synthetic utility, 4-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid has been investigated for its pharmacokinetic properties. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its stability under physiological conditions, suggesting its suitability as a scaffold for prodrug design. The study also noted its moderate bioavailability, which could be further optimized through structural modifications.

Another area of interest is the compound's potential as a building block for targeted drug delivery systems. Researchers have conjugated it with nanoparticles and liposomes to enhance the delivery of therapeutic agents to specific tissues. A 2024 study in Advanced Drug Delivery Reviews reported promising results in vitro, showing improved cellular uptake and reduced off-target effects when the compound was used as a linker in antibody-drug conjugates (ADCs).

Despite these advancements, challenges remain in the clinical translation of derivatives based on this compound. Issues such as metabolic stability, toxicity, and manufacturing consistency need to be addressed in future research. However, the growing body of evidence supports its continued exploration as a versatile tool in medicinal chemistry and drug development.

In conclusion, 4-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid (CAS: 2171930-08-6) represents a promising candidate for further investigation in the pharmaceutical industry. Its applications span from peptide synthesis to targeted drug delivery, underscoring its multifaceted role in advancing therapeutic innovations. Ongoing research efforts are expected to uncover new opportunities and refine existing methodologies, ultimately contributing to the development of next-generation therapeutics.